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Compound of Interest

Compound Name: Ro 32-7315

Cat. No.: B15579742 Get Quote

Introduction

Ro 32-7315 is a potent and selective inhibitor of Tumor Necrosis Factor-α Converting Enzyme

(TACE), also known as A Disintegrin and Metalloproteinase 17 (ADAM17).[1][2][3] TACE is a

key enzyme responsible for the proteolytic cleavage of membrane-bound precursor pro-TNF-α,

releasing the soluble, active form of the pro-inflammatory cytokine TNF-α.[3][4] By inhibiting

TACE, Ro 32-7315 effectively blocks the release of TNF-α, making it a valuable tool for

research in inflammatory diseases and cancer.[3][5][6][7] These application notes provide a

detailed protocol for the preparation, storage, and handling of a Ro 32-7315 stock solution

using Dimethyl Sulfoxide (DMSO) as the solvent.

Quantitative Data Summary

For ease of reference, the key chemical and physical properties of Ro 32-7315 are

summarized in the table below.
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Property Value Source

Molecular Weight 453.59 g/mol [1]

Chemical Formula C22H35N3O5S [1]

CAS Number 219613-02-2 [1]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

Purity >98% [1]

Storage (Solid)
Dry, dark at 0-4°C (short-term)

or -20°C (long-term)
[1]

Storage (Stock Solution)
0-4°C (short-term) or -20°C /

-80°C (long-term)
[1][8]

IC50 (TACE) 5.2 nM (recombinant form) [3][4]

Experimental Protocol: Preparation of a 10 mM Ro
32-7315 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Ro 32-7315 in DMSO. It is

crucial to use high-purity, anhydrous DMSO to ensure the stability and integrity of the

compound.

Materials

Ro 32-7315 solid powder (CAS# 219613-02-2)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Microcentrifuge tubes (1.5 mL or 2 mL), sterile

Pipette and sterile filter tips

Analytical balance
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Vortex mixer

Equipment

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Fume hood

Microcentrifuge (optional)

Procedure

Pre-weighing Preparation:

Before opening, allow the vial of Ro 32-7315 to equilibrate to room temperature for at least

15-20 minutes. This prevents condensation of moisture onto the hygroscopic powder.

Perform all handling of the solid compound and DMSO within a fume hood.

Calculating Required Volumes:

To prepare a 10 mM stock solution, the required volume of DMSO is calculated using the

following formula:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

Example Calculation for 1 mg of Ro 32-7315:

Mass = 0.001 g

Molecular Weight = 453.59 g/mol

Concentration = 0.010 mol/L

Volume (L) = 0.001 g / (453.59 g/mol * 0.010 mol/L) = 0.00022046 L

Volume (µL) = 220.46 µL

Therefore, to make a 10 mM stock, dissolve 1 mg of Ro 32-7315 in 220.46 µL of DMSO.
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Dissolving the Compound:

Carefully weigh the desired amount of Ro 32-7315 powder (e.g., 1 mg) and place it into a

sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO (e.g., 220.46 µL) to the tube.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. A clear solution should be obtained. Gentle warming in a water bath (37°C) for a

few minutes can aid dissolution if necessary.

If any particulates are visible, briefly centrifuge the tube to pellet them.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL) in sterile microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.

For long-term storage (months to years), store the aliquots at -20°C or -80°C.[1][8] For

short-term storage (days to weeks), 4°C is acceptable.[1]

Visualizations
Experimental Workflow

The following diagram outlines the key steps for the preparation of the Ro 32-7315 stock

solution.
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Caption: Workflow for preparing Ro 32-7315 stock solution.

Signaling Pathway Inhibition

Ro 32-7315 inhibits the shedding of cell-surface proteins, including pro-TNF-α and ligands for

the Epidermal Growth Factor Receptor (EGFR), by targeting the metalloproteinase TACE

(ADAM17).
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Caption: Ro 32-7315 inhibits TACE-mediated protein shedding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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